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Compound of Interest

Compound Name: P-18

Cat. No.: B1577197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, origin, and

mechanisms of action of three distinct anticancer peptides referred to as P18. Each peptide

possesses a unique origin and therapeutic approach, offering diverse possibilities for cancer

therapy research and development. This document details their biological functions,

summarizes key quantitative data, provides in-depth experimental protocols, and visualizes

their molecular pathways and discovery workflows.

P18 (Arhgdia-derived): A Novel Regulator of GTPase
Signaling in Breast Cancer
The most recently characterized P18 peptide is a promising candidate for treating breast

cancer and associated bone metastasis. Its discovery opens a new avenue for targeting cancer

cell motility and survival.

Discovery and Origin
P18, with the amino acid sequence TDYMVGSYGPR, was identified from a library of peptide

fragments derived from the proteome of induced tumor-suppressing cells (iTSCs).[1] These

iTSCs are engineered to secrete a variety of tumor-suppressing proteins. P18 is a fragment of

Arhgdia (Rho GDP dissociation inhibitor alpha), a protein that regulates the activity of Rho

GTPases.[1][2][3]
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The workflow for the discovery of this P18 peptide is outlined below:
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P18 (Arhgdia-derived)
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P18 (PEDF-derived)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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